N-(2-bromo-4-methylphenyl)-4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C13H13BrClN3O
• Molecular Weight: 342.62 g/mol
• IUPAC Name: N-(2-bromo-4-methylphenyl)-4-chloro-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H13BrClN3O/c1-7-4-5-10(9(14)6-7)16-13(19)12-11(15)8(2)17-18(12)3/h4-6H,1-3H3,(H,16,19)
• InChI Key: DLNNJKFMKKITEH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C(=NN2C)C)Cl)Br

Description

N-(2-bromo-4-methylphenyl)-4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxamide is a chemical compound that has been synthesized for scientific research purposes. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(2-bromo-4-methylphenyl)-4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxamide involves the inhibition of various enzymes and signaling pathways. This compound has been reported to inhibit the activity of phosphodiesterases, which are enzymes that hydrolyze cyclic nucleotides such as cAMP and cGMP. By inhibiting phosphodiesterases, N-(2-bromo-4-methylphenyl)-4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxamide can increase the levels of cAMP and cGMP, which can lead to various physiological effects such as vasodilation and smooth muscle relaxation.
Biochemical and Physiological Effects:
N-(2-bromo-4-methylphenyl)-4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxamide has been reported to exhibit various biochemical and physiological effects. This compound has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been reported to exhibit vasodilatory and smooth muscle relaxant effects, which can be attributed to its inhibition of phosphodiesterases.

Advantages and Limitations for Lab Experiments

N-(2-bromo-4-methylphenyl)-4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxamide has several advantages for lab experiments. This compound is relatively easy to synthesize and can be obtained in high purity and yield. It also exhibits potent inhibitory activity against various enzymes, which makes it a valuable tool for studying enzyme inhibition and signaling pathways. However, this compound also has some limitations for lab experiments. It can be unstable under certain conditions, and its effects can be influenced by various factors such as pH and temperature.

Future Directions

There are several future directions for the study of N-(2-bromo-4-methylphenyl)-4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxamide. One potential direction is to investigate its potential applications in the treatment of various diseases, including inflammatory disorders, pain, and fever. Another direction is to study its effects on different signaling pathways and enzymes to gain a better understanding of its mechanism of action. Additionally, there is potential for the development of new derivatives and analogs of N-(2-bromo-4-methylphenyl)-4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxamide with improved potency and selectivity.

Synthesis Methods

The synthesis of N-(2-bromo-4-methylphenyl)-4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxamide involves the reaction between 2-bromo-4-methylbenzaldehyde and 4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain N-(2-bromo-4-methylphenyl)-4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxamide in high purity and yield.

Scientific Research Applications

N-(2-bromo-4-methylphenyl)-4-chloro-1,3-dimethyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. This compound has been reported to exhibit potent inhibitory activity against various enzymes, including phosphodiesterases, tyrosine kinases, and cyclooxygenases. It has also been shown to possess anti-inflammatory, analgesic, and antipyretic properties.